Cas no 870822-88-1 (Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate)

Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate structure
870822-88-1 structure
Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate
870822-88-1
C16H24N2O4
308.372764587402
MFCD13152281
835722
67482189

Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Properties

Names and Identifiers

    • tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate
    • ethyl 4-[1-[2-[(2-methylpropan-2-yl)oxycarbonyl]hydrazinyl]ethyl]benzoate
    • Hydrazinecarboxylic acid, 2-[1-[4-(ethoxycarbonyl)phenyl]ethyl]-, 1,1-dimethylethyl ester
    • Tert Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)Ethyl)hydrazine carboxylate
    • tert-butyl 2-[1-[4-(ethoxycarbonyl)phenyl]ethyl]hydrazinecarboxylate
    • tert-butyl 2-{1-[4-(ethoxycarbonyl)phenyl]ethyl}hydrazinecarboxylate
    • tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazine-1-carboxylate
    • tert-Butyl 2-{1-[4-(ethoxycarbonyl)phenyl]ethyl}hydrazine-1-carboxylate
    • UMABWHANJGIRER-UHFFFAOYSA-N
    • tert-butyl2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate
    • 3735AC
    • 1,1-Dimethylethyl 2-[1-[4-(ethoxycarbonyl)phenyl]ethyl]hydrazinecarboxylate (ACI)
    • tert-Butyl N′-[1-[4-(ethoxycarbonyl)phenyl]ethyl]hydrazinecarboxylate
    • 870822-88-1
    • VJB82288
    • tert-Butyl 2-{1-[4-(ethoxycarbonyl)phenyl]ethyl}hvdrazinecarboxylate
    • DTXSID50737339
    • tert-butyl 2-{1-[4-(ethoxycarbonyl)-phenyl]ethyl}hydrazinecarboxylate
    • SCHEMBL2642779
    • DB-076829
    • CS-M0169
    • AKOS016002953
    • CS-14203
    • +Expand
    • MFCD13152281
    • UMABWHANJGIRER-UHFFFAOYSA-N
    • 1S/C16H24N2O4/c1-6-21-14(19)13-9-7-12(8-10-13)11(2)17-18-15(20)22-16(3,4)5/h7-11,17H,6H2,1-5H3,(H,18,20)
    • O=C(NNC(C)C1C=CC(C(OCC)=O)=CC=1)OC(C)(C)C

Computed Properties

  • 308.17400
  • 2
  • 5
  • 8
  • 308.17360725g/mol
  • 22
  • 371
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 2.8
  • 76.7

Experimental Properties

  • 3.73540
  • 76.66000

Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Security Information

  • Sealed in dry,2-8°C

Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Customs Data

  • 2928000090
  • China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008G2V-100mg
TERT-BUTYL 2-(1-(4-(ETHOXYCARBONYL)PHENYL)ETHYL)HYDRAZINECARBOXYLATE
870822-88-1 97%
100mg
$153.00 2024-04-21
A2B Chem LLC
AD93287-100mg
tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate
870822-88-1 97%
100mg
$165.00 2024-04-19
Aaron
AR008GB7-100mg
TERT-BUTYL 2-(1-(4-(ETHOXYCARBONYL)PHENYL)ETHYL)HYDRAZINECARBOXYLATE
870822-88-1 97%
100mg
$125.00
Alichem
A250001537-1g
tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate
870822-88-1 95%
1g
$311.08 2023-08-31
Ambeed
A601830-100mg
tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazine-1-carboxylate
870822-88-1 97%
100mg
$141.0
Chemenu
CM132808-1g
tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazine-1-carboxylate
870822-88-1 95%
1g
$356
ChemScence
CS-M0169-250mg
tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate
870822-88-1
250mg
$115.0 2022-04-26
eNovation Chemicals LLC
D767497-100mg
TERT-BUTYL 2-(1-(4-(ETHOXYCARBONYL)PHENYL)ETHYL)HYDRAZINECARBOXYLATE
870822-88-1 97%
100mg
$215 2022-05-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTW869-100mg
ethyl 4-[1-({[(tert-butoxy)carbonyl]amino}amino)ethyl]benzoate
870822-88-1 95%
100mg
¥979.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1058575-100mg
tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate
870822-88-1 97%
100mg
¥1203.00 2024-04-27

Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid monohydrate ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  10 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl carbonate ,  Water ;  1 h, rt
Reference
Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3, 5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type II diabetes
Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  3 h, rt
Reference
A novel series of 4-methyl substituted pyrazole derivatives as potent glucagon receptor antagonists: Design, synthesis and evaluation of biological activities
Shu, Shuangjie; et al, Bioorganic & Medicinal Chemistry, 2018, 26(8), 1896-1908

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  rt; 3 h, rt
Reference
Design, synthesis, structure-activity relationships, and docking studies of pyrazole-containing derivatives as a novel series of potent glucagon receptor antagonists
Shu, Shuangjie; et al, Bioorganic & Medicinal Chemistry, 2016, 24(12), 2852-2863

Synthetic Circuit 4

Reaction Conditions
1.1 Catalysts: Acetic acid Solvents: Toluene ;  overnight, 80 °C
2.1 Reagents: p-Toluenesulfonic acid ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  3 h, rt
Reference
A novel series of 4-methyl substituted pyrazole derivatives as potent glucagon receptor antagonists: Design, synthesis and evaluation of biological activities
Shu, Shuangjie; et al, Bioorganic & Medicinal Chemistry, 2018, 26(8), 1896-1908

Synthetic Circuit 5

Reaction Conditions
1.1 Catalysts: Acetic acid Solvents: Toluene ;  overnight, 80 °C
2.1 Reagents: p-Toluenesulfonic acid ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  rt; 3 h, rt
Reference
Design, synthesis, structure-activity relationships, and docking studies of pyrazole-containing derivatives as a novel series of potent glucagon receptor antagonists
Shu, Shuangjie; et al, Bioorganic & Medicinal Chemistry, 2016, 24(12), 2852-2863

Synthetic Circuit 6

Reaction Conditions
1.1 Solvents: Toluene ;  overnight, 80 °C
2.1 Reagents: p-Toluenesulfonic acid monohydrate ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  10 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Dimethyl carbonate ,  Water ;  1 h, rt
Reference
Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3, 5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type II diabetes
Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ;  cooled; 3 h, 80 °C
2.1 Catalysts: Acetic acid Solvents: Toluene ;  overnight, 80 °C
3.1 Reagents: p-Toluenesulfonic acid ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  3 h, rt
Reference
A novel series of 4-methyl substituted pyrazole derivatives as potent glucagon receptor antagonists: Design, synthesis and evaluation of biological activities
Shu, Shuangjie; et al, Bioorganic & Medicinal Chemistry, 2018, 26(8), 1896-1908

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  0 °C; 3 h, 80 °C
2.1 Catalysts: Acetic acid Solvents: Toluene ;  overnight, 80 °C
3.1 Reagents: p-Toluenesulfonic acid ,  Sodium cyanoborohydride Solvents: Tetrahydrofuran ;  rt; 3 h, rt
Reference
Design, synthesis, structure-activity relationships, and docking studies of pyrazole-containing derivatives as a novel series of potent glucagon receptor antagonists
Shu, Shuangjie; et al, Bioorganic & Medicinal Chemistry, 2016, 24(12), 2852-2863

Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Raw materials

Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Preparation Products

Tert-Butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:870822-88-1)
XU NV SHI
15221998634
1986399151@qq.com

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